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Compound of Interest

Compound Name: G907

Cat. No.: B1654381

Introduction

Spectroscopic analysis is a cornerstone of modern research, providing critical insights into the
chemical and physical properties of materials. The accuracy and reproducibility of
spectroscopic measurements are highly dependent on the precise positioning and containment
of the sample.[1][2] While standard cuvettes and sample holders are suitable for many
applications, the growing need for high-throughput screening, analysis of small sample
volumes, and in-situ measurements has driven the demand for custom-designed sample
holders.[3][4] This application note details the use of G907, a novel, high-performance polymer,
for the fabrication of custom spectroscopy sample holders using 3D printing technology. G907
offers a unique combination of chemical resistance, thermal stability, and optical transparency
in the UV-Vis and near-infrared (NIR) regions, making it an ideal material for a wide range of
spectroscopic applications in research, quality control, and drug development.

G907 Material Properties

G907 is an advanced photopolymer specifically engineered for precision fabrication and
compatibility with a broad range of spectroscopic techniques. Its key properties are
summarized in Table 1.
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Property Value Test Method
Optical Transmittance (350 - ]

> 85% UV-Vis Spectrophotometry
900 nm)
Refractive Index (at 589 nm) 1.52 Abbe Refractometry
Maximum Operating 120 °C Dynamic Mechanical Analysis
Temperature (DMA)
Chemical Resistance (24 hr
exposure)
- Acetone Excellent Gravimetric Analysis
- Isopropanol Excellent Gravimetric Analysis
- 1M HCI Excellent Gravimetric Analysis
- 1M NaOH Good Gravimetric Analysis
Hardness 85 Shore D Durometer Hardness Test
Water Absorption (24 hr

<0.1% ASTM D570

immersion)

Table 1: Quantitative Properties of G907 Polymer. The table provides a summary of the key
performance indicators of G907 relevant to its application in spectroscopy.

Experimental Protocols
Protocol 1: Fabrication of a Custom G907 Sample Holder

This protocol outlines the steps for fabricating a custom 3-position, 10 mm path length cuvette
holder for use in a standard spectrophotometer.

1. Design:

o Utilize computer-aided design (CAD) software to create a 3D model of the desired sample
holder. The outer dimensions should be compatible with the spectrophotometer's sample
compartment (e.g., 12.5 mm x 12.5 mm base).

 Incorporate features for precise sample alignment and any necessary fluidic connections.
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2. 3D Printing:

o Export the CAD model as an STL file.

 Slice the STL file using the appropriate software for a stereolithography (SLA) or Digital Light
Processing (DLP) 3D printer.

 Recommended Print Parameters for G907:

e Layer Height: 50 pm

o Exposure Time: 3-5 seconds per layer

e Lift Speed: 60 mm/min

» Print the sample holder using G907 resin.

3. Post-Processing:

» Remove the printed part from the build plate.

e Wash the part in isopropanol for 10 minutes to remove excess uncured resin.

o Allow the part to air dry completely.

o Post-cure the part under a 405 nm UV light source for 30 minutes to ensure complete
polymerization and optimal material properties.

Protocol 2: Spectroscopic Analysis using a G907
Sample Holder

This protocol describes the use of the custom G907 sample holder for absorbance
measurements of a small molecule compound.

1. Spectrophotometer Setup:

o Power on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 30
minutes.
o Set the desired wavelength range for the measurement (e.g., 200 - 800 nm).

2. Blank Measurement:

 Insert the custom G907 sample holder into the spectrophotometer.

 Fill one of the cuvette positions with the appropriate blank solvent (e.g., deionized water,
ethanol).

e Perform a blank measurement to zero the instrument.
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3. Sample Measurement:

o Carefully pipette the sample solution into a different cuvette position in the G907 holder.

» Place the holder back into the spectrophotometer, ensuring the light path is aligned with the
sample.

« Initiate the absorbance scan.

4. Data Analysis:

e Save and export the absorbance data.
» Analyze the spectrum to determine the absorbance maxima and other relevant spectral
features.

Visualizations
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Finished G907 Sample Holder

Click to download full resolution via product page

Caption: Workflow for fabricating a custom G907 sample holder.
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G907 Polymer

Key Material Propexties

High Optical Transmittance Excellent Chemical Resistance High Thermal Stability . .
(>85% in 350-900 nm) (Alcohols, Acids) (Up to 120 °C) High Hardness & Low Water Absorption
X guitability for Spectroscopy /
UV-Vis & NIR Spectroscopy High-Throughput Screening In-Situ Measurements Small Volume Analysis

Click to download full resolution via product page

Caption: Logical relationship of G907 properties to its applications.

Conclusion

G907 represents a significant advancement in materials for custom spectroscopic sample
holder fabrication. Its superior optical clarity, chemical inertness, and thermal stability,
combined with the design freedom of 3D printing, empower researchers to create bespoke
solutions for their specific analytical challenges. The protocols outlined in this application note
provide a clear framework for the successful implementation of G907 in a laboratory setting,
enabling more precise, efficient, and versatile spectroscopic measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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